Cas no 2137716-82-4 (4-Amino-2-(azetidin-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 4-Amino-2-(azetidin-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 2137716-82-4
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 6298797
• PubChem ID: 165457697
• Update Time: 2025-06-08

4-Amino-2-(azetidin-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-705142
• 2137716-82-4
• 4-amino-2-(azetidin-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 4-Amino-2-(azetidin-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C9H11N3O3/c10-5-4-6(13)11-8(7(5)9(14)15)12-2-1-3-12/h4H,1-3H2,(H,14,15)(H3,10,11,13)
• InChI Key： WGDBJTPFXHLVAU-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C(=O)O)=C(N1)N1CCC1)N

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 95.7Ų

Additional information on 4-Amino-2-(azetidin-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid

Introduction to 4-Amino-2-(azetidin-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 2137716-82-4) and Its Emerging Applications in Chemical Biology

4-Amino-2-(azetidin-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid, identified by the chemical formula CAS No. 2137716-82-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and roles in pharmaceutical development. The presence of both amino and carboxylic acid functional groups, coupled with an azetidine ring, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The structural framework of 4-amino-2-(azetidin-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 2137716-82-4) exhibits a conformation that is conducive to interactions with biological targets. The pyridine ring, being electron-deficient, can participate in hydrogen bonding and π-stacking interactions, while the azetidine moiety introduces a rigid cyclic structure that can enhance binding affinity. These features have positioned this compound as a promising candidate for drug discovery initiatives aimed at modulating enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases. The pyridine core of 4-amino-2-(azetidin-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 2137716-82-4) bears a strong resemblance to known kinase inhibitors, such as imatinib and nilotinib. This structural similarity has prompted investigations into its potential as a kinase modulator. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain tyrosine kinases, suggesting its utility in developing targeted therapies for oncological applications.

Beyond its role in kinase inhibition, 4-amino-2-(azetidin-1-yl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 2137716-82-4) has shown promise in other therapeutic areas. Its ability to form stable complexes with metal ions has led to explorations in metallodrug development. Specifically, the compound’s carboxylate group can coordinate with transition metals such as copper and zinc, which are known to exhibit antimicrobial and anti-inflammatory properties. This dual functionality has opened avenues for creating metallo-drug conjugates that could enhance therapeutic efficacy while minimizing side effects.

The synthesis of 4-amino-2-(azetidin-1-y l)-6-o x o -1 , 6 -dih ydro p y rid ine -3 -carb oxylic ac id (CAS No. 2137716 - 82 -4) involves multi-step organic transformations that highlight its synthetic accessibility. The introduction of the azetidine ring is achieved through cyclocondensation reactions, while the functionalization of the pyridine ring is performed using established methods such as nucleophilic substitution or oxidation processes. These synthetic routes have been optimized to ensure high yields and purity, making the compound amenable for large-scale production and further derivatization.

Recent advances in computational chemistry have accelerated the discovery process for compounds like 4-amino -2-(azetidin -1 -yl) -6-o x o -1 , 6 -dih ydro p y rid ine -3 -carb oxylic ac id (CAS No. 213771 6 -82 -4). Molecular docking simulations have been employed to predict binding affinities with various biological targets, including protein kinases and transcription factors. These simulations have guided the design of novel derivatives with enhanced potency and selectivity. Additionally, virtual screening techniques have identified lead compounds derived from this scaffold that show promise in preclinical studies.

The pharmacokinetic profile of 4-amino -2-(azetidin -1 -yl) -6-o x o -1 , 6 -dih ydro p y rid ine -3 -carb oxylic ac id (CAS No. 21377 16 -82 -4) is another critical aspect that has been thoroughly examined. In vitro studies have revealed that the compound exhibits moderate solubility in aqueous media but demonstrates good oral bioavailability when formulated appropriately. These properties are essential for ensuring effective delivery to target tissues in vivo. Furthermore, preliminary toxicological assessments have indicated low systemic toxicity at tested doses, suggesting its safety profile is favorable for further clinical development.

The versatility of 4-amino -2-(azetidin -1 -yl) -6-o x o -1 , 6 -dih ydro p y rid ine -3 carb oxylic ac id (CAS No. 21377 16 – 82 – 4) extends to its role as a building block for more complex drug candidates. By incorporating additional functional groups or linking it to other pharmacophores, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in high-throughput screening campaigns aimed at identifying novel therapeutics against challenging diseases such as neurodegenerative disorders and autoimmune conditions.

The future direction of research on 4-amino – 2-(azetidin – 1 – yl) – 6-o x o – 1 , 6 – dihy dro p y rid ine –3-carb oxylic ac id (CAS No. 21377 16 – 82 – 4) lies in exploring its potential as an adjuvant or co-agent in combination therapies. Given its broad spectrum of interactions with biological targets, it may synergize with existing drugs to improve treatment outcomes while reducing individual drug dosages and associated side effects. Collaborative efforts between medicinal chemists and biologists are essential to translate these findings into clinical applications that address unmet medical needs.

In conclusion,4-amino–2-(azetidin–1–yl)–6-o x o–1 , 6–dihydro pyrid ine–3-carb oxylic ac id (CAS No .21377 16–82–4) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical development . Its unique combination of functional groups , synthetic accessibility ,and promising biological activities positions it as a valuable scaffold for designing novel therapeutics . As research continues to uncover new applications ,this compound is poised to make substantial contributions to advancements in drug discovery and treatment strategies across multiple therapeutic domains .